Cas no 129224-99-3 (Pyrimidine,4,4'-(2,5-thiophenediyl)bis[2-[[2-(4-methyl-1-piperazinyl)ethyl]thio]- (9CI))

Pyrimidine,4,4'-(2,5-thiophenediyl)bis[2-[[2-(4-methyl-1-piperazinyl)ethyl]thio]- (9CI) structure
129224-99-3 structure
Product Name:Pyrimidine,4,4'-(2,5-thiophenediyl)bis[2-[[2-(4-methyl-1-piperazinyl)ethyl]thio]- (9CI)
CAS No:129224-99-3
MF:C26H36N8S3
MW:556.812640190125
CID:158899
PubChem ID:452534
Update Time:2025-04-19

Pyrimidine,4,4'-(2,5-thiophenediyl)bis[2-[[2-(4-methyl-1-piperazinyl)ethyl]thio]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,4,4'-(2,5-thiophenediyl)bis[2-[[2-(4-methyl-1-piperazinyl)ethyl]thio]- (9CI)
    • 4,4'-(2,5-Thienediyl)bis(2-{[2-(4-methyl-1-piperazinyl)ethyl]sulf anyl}pyrimidine)
    • 2,5-Bis(2-((2-(4-methylpiperazin-1-yl)ethyl)thio)-4-pyrimidinyl)thiophene
    • 2,5-Bis[2-[[2-(4-methylpiperazin-1-yl)ethyl]thio]-4-pyrimidinyl]thiophene
    • pyrimidine, 4,4'-(2,5-thienediyl)bis[2-[[2-(4-methyl-1-piperazinyl)ethyl]thio]-
    • CHEMBL157108
    • 2,5-Bis(2'-((2''-(N-methylpiperazino)ethyl)thio)pyrimidin-4'-yl)thiophene tetrahydrobromide
    • DTXSID90926326
    • 129224-99-3
    • 2,5-(2SEt(MePiperazin)-4Pyr)Thiopene
    • 2-[2-(4-methylpiperazin-1-yl)ethylsulfanyl]-4-[5-[2-[2-(4-methylpiperazin-1-yl)ethylsulfanyl]pyrimidin-4-yl]-2-thienyl]pyrimidine
    • 131407-81-3
    • Pyrimidine, 4,4'-(2,5-thiophenediyl)bis(2-((2-(4-methyl-1-piperazinyl)ethyl)thio)-
    • 2,5-[2SEt(MePiperazin)-4Pyr]Thiopene
    • 4,4'-(Thiene-2,5-diyl)bis(2-{[2-(4-methylpiperazin-1-yl)ethyl]sulfanyl}pyrimidine)
    • Pyrimidine, 4,4'-(2,5-thiophenediyl)bis[2-[[2-(4-methyl-1-piperazinyl)ethyl]thio]-
    • Inchi: 1S/C26H36N8S3/c1-31-9-13-33(14-10-31)17-19-35-25-27-7-5-21(29-25)23-3-4-24(37-23)22-6-8-28-26(30-22)36-20-18-34-15-11-32(2)12-16-34/h3-8H,9-20H2,1-2H3
    • InChI Key: FSCNSMIKGLOTIM-UHFFFAOYSA-N
    • SMILES: S(C1N=CC=C(C2=CC=C(C3=CC=NC(=N3)SCCN3CCN(C)CC3)S2)N=1)CCN1CCN(C)CC1

Computed Properties

  • Exact Mass: 556.22298
  • Monoisotopic Mass: 556.22250670g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 10
  • Complexity: 608
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 143Ų

Experimental Properties

  • PSA: 64.52
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